Cas no 62037-88-1 (Benzene, 1-(fluoromethyl)-2-methyl-)

• Product Name: Benzene, 1-(fluoromethyl)-2-methyl-
• CAS No: 62037-88-1
• MF: C₈H₉F
• MW: 124.155465841293
• CID: 459985
• PubChem ID: 15724441
• Update Time: 2025-04-19

Benzene, 1-(fluoromethyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(fluoromethyl)-2-methyl-
• 1-(fluoromethyl)-2-methylbenzene
• 62037-88-1
• DTXSID70577451
• SCHEMBL864780

• Inchi： 1S/C8H9F/c1-7-4-2-3-5-8(7)6-9/h2-5H,6H2,1H3
• InChI Key： IRRITKSEUDUVEK-UHFFFAOYSA-N
• SMILES： FCC1C=CC=CC=1C

Computed Properties

• Exact Mass: 124.06887
• Monoisotopic Mass: 124.068828449g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 80.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides